Cas no 2098044-07-4 (3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide)

3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide is a specialized organic compound featuring a tetrahydrothiophene moiety and a propanamide backbone with an amino functional group. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both amino and amide groups enhances its reactivity, enabling selective modifications for targeted applications. The tetrahydrothiophene ring contributes to its conformational flexibility, potentially improving binding affinity in receptor-based studies. This compound is characterized by its high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its versatility makes it suitable for medicinal chemistry and drug discovery applications.

3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide structure

2098044-07-4 structure

Product Name:3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide

CAS No:2098044-07-4

MF:C₉H₁₈N₂OS

MW:202.317020893097

CID:4775290

Update Time:2025-06-07

3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide
- 3-amino-N-ethyl-N-(thiolan-3-yl)propanamide
- 3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide
- Inchi： 1S/C9H18N2OS/c1-2-11(9(12)3-5-10)8-4-6-13-7-8/h8H,2-7,10H2,1H3
- InChI Key： WQSWCYXSKZBCDS-UHFFFAOYSA-N
- SMILES： S1CCC(C1)N(C(CCN)=O)CC

Computed Properties

Exact Mass: 202.11398438 g/mol
Monoisotopic Mass: 202.11398438 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 71.6
Molecular Weight: 202.32

3-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)propanamide Pricemore >>

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